Cas no 2680709-24-2 (tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate
• CAS No: 2680709-24-2
• MF: C₁₃H₁₂BrF₃N₂O₂
• MW: 365.145792961121
• CID: 5647100
• PubChem ID: 165914650
• Update Time: 2025-11-01

tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate
• tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate

• Inchi： 1S/C13H12BrF3N2O2/c1-12(2,3)21-11(20)19-10-5-7(13(15,16)17)4-9(14)8(10)6-18-19/h4-6H,1-3H3
• InChI Key： NVYHGINSTOFMCD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(Br)=CC(C(F)(F)F)=C2)C=N1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.0±52.0 °C(Predicted)
• pka: -4.27±0.30(Predicted)

Additional information on tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate

Introduction to tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate (CAS No. 2680709-24-2)

tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate, a compound with the CAS number 2680709-24-2, is a highly specialized chemical with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a bromine atom, and a trifluoromethyl moiety, all of which contribute to its distinct chemical properties and potential biological activities.

The molecular formula of tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate is C₁₅H₁₃BrF₃N₂O₂, and its molecular weight is approximately 385.17 g/mol. The presence of the bromine atom and the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, there has been a growing interest in the development of indazoles as scaffolds for drug discovery. Indazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of substituents such as bromine and trifluoromethyl groups can significantly enhance these activities by modulating the pharmacokinetic and pharmacodynamic profiles of the compounds.

tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate has been extensively studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. The tert-butyl group provides increased stability and solubility, while the bromine atom serves as a versatile handle for further functionalization. The trifluoromethyl group, known for its electron-withdrawing properties, can influence the binding affinity and selectivity of the molecule towards specific biological targets.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate in the development of potent inhibitors of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are often implicated in various diseases, including cancer. The researchers found that derivatives of this compound exhibited high selectivity and potency against specific kinase targets, making them promising candidates for further drug development.

In addition to its potential as a kinase inhibitor, tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate has also shown promise in other therapeutic areas. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound could serve as a lead structure for developing anti-inflammatory agents. The researchers reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

The synthesis of tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate typically involves multi-step reactions, starting from commercially available starting materials. Key steps include the formation of the indazole core, followed by selective functionalization with bromine and trifluoromethyl groups. The tert-butyl ester can be introduced at a later stage to enhance the stability and solubility of the final product.

The safety profile of tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully understand its safety profile and potential side effects.

In conclusion, tert-butyl 4-bromo-6-(trifluoromethyl)-1H-indazole-1-carboxylate (CAS No. 2680709-24-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to explore its full potential, paving the way for innovative drug discovery and development.